Cas no 24168-70-5 (2-Sec-Butyl-3-methoxypyrazine)

• Product Name: 2-Sec-Butyl-3-methoxypyrazine
• CAS No: 24168-70-5
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• MDL: MFCD00006136
• CID: 52448
• PubChem ID: 87559222
• Update Time: 2025-10-10

2-Sec-Butyl-3-methoxypyrazine Chemical and Physical Properties

Names and Identifiers

• 2-(sec-Butyl)-3-methoxypyrazine
• 2-Methoxy-3-sec-butyl-pyrazine
• 2-Sec-butyl-3(5,6)-methoxypyrazine
• 2-sec-butyl-3-methoxypyrazine
• 2-Methoxy-3-sec-butyl pyrazine
• 2-butan-2-yl-3-methoxypyrazine
• 2-Methoxy-3-(1-methylpropyl)pyrazine
• 3-sec-butyl-2-methoxypyrazine
• 2-sec-Butyl-3-methoxy-pyrazine
• 2-Methoxy-3-sec-butylpyrazine
• Pyrazine, 2-methoxy-3-(1-methylpropyl)-
• Pyrazine, 2-methoxy, 3-sec-butyl
• Pyrazine, 3-methoxy-2-(1-methylpropyl)
• 2-Methoxy-3-(1-methyl-propyl) pyrazine
• FEMA No. 3433
• asparagus pyrazine
• Pyrazine, 2-sec-butyl-3-methoxy-
• DSSTox_CID_27082
• 2-Sec-Butyl-3-methoxypyrazine

• MDL： MFCD00006136
• Inchi： 1S/C9H14N2O/c1-4-7(2)8-9(12-3)11-6-5-10-8/h5-7H,4H2,1-3H3
• InChI Key： QMQDJVIJVPEQHE-UHFFFAOYSA-N
• SMILES： CCC(C1C(OC)=NC=CN=1)C

Computed Properties

• Exact Mass: 166.11100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1.6
• Topological Polar Surface Area: 35

Experimental Properties

• Color/Form: Green peas, unique to colorless and transparent liquid, have a strong fresh sense of Gepeng like fragrance and are elegant and transparent.
• Density: 0.996 g/mL at 25 °C
• Boiling Point: 50 °C/1 mmHg(lit.)
• Flash Point: Degrees Fahrenheit:170.6°F
  Degrees Celsius:77°C
  
• Refractive Index: n20/D 1.492(lit.)
• PSA: 35.01000
• LogP: 1.99870
• Solubility: Soluble in water, organic solvents and oils, miscible in ethanol at room temperature.
• FEMA: 3433

2-Sec-Butyl-3-methoxypyrazine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P210-P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 3334
• WGK Germany：3
• Hazard Category Code： 22
• Safety Instruction： S36/37/39-S26
• Hazardous Material Identification：
• Safety Term：S26;S36/37/39
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Methoxypyrazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Methoxypyrazines

Additional information on 2-Sec-Butyl-3-methoxypyrazine

Introduction to 2-Sec-Butyl-3-methoxypyrazine (CAS No. 24168-70-5)

2-Sec-Butyl-3-methoxypyrazine, with the CAS number 24168-70-5, is a significant compound in the field of flavor and fragrance chemistry. This pyrazine derivative is known for its unique and potent aroma, which has been extensively studied and utilized in various applications, particularly in the food and beverage industry. The compound's molecular structure, comprising a pyrazine ring with a sec-butyl and methoxy substituent, contributes to its distinct sensory properties.

The chemical formula of 2-Sec-Butyl-3-methoxypyrazine is C₉H₁₄N₂O, and its molecular weight is approximately 162.21 g/mol. The compound is a colorless to pale yellow liquid at room temperature, with a boiling point of around 180°C. Its solubility in water is low, but it is readily soluble in organic solvents such as ethanol and diethyl ether.

In recent years, the study of 2-Sec-Butyl-3-methoxypyrazine has gained significant attention due to its role in the development of natural and artificial flavors. Pyrazines are a class of heterocyclic compounds that are known for their strong and characteristic odors, often described as nutty, roasted, or earthy. The specific combination of sec-butyl and methoxy groups in 2-Sec-Butyl-3-methoxypyrazine imparts a unique aroma that is highly valued in the creation of complex flavor profiles.

The sensory properties of 2-Sec-Butyl-3-methoxypyrazine have been extensively characterized through sensory evaluation studies. These studies have shown that the compound contributes to the development of flavors in various food products, including baked goods, coffee, and chocolate. The compound's ability to enhance the perception of roasted and nutty notes makes it an essential component in the formulation of these flavors.

Beyond its use in flavor chemistry, 2-Sec-Butyl-3-methoxypyrazine has also been investigated for its potential applications in other areas. For instance, recent research has explored its use as a fragrance component in personal care products such as perfumes and lotions. The compound's stability and low volatility make it suitable for use in these applications, where long-lasting and consistent aroma profiles are desired.

The synthesis of 2-Sec-Butyl-3-methoxypyrazine has been optimized through various methods, including catalytic hydrogenation and microwave-assisted synthesis. These advancements have improved the efficiency and yield of the compound's production, making it more accessible for commercial use. Additionally, the environmental impact of these synthesis methods has been evaluated to ensure sustainable production practices.

In terms of safety and regulatory compliance, 2-Sec-Butyl-3-methoxypyrazine is generally recognized as safe (GRAS) by regulatory bodies such as the U.S. Food and Drug Administration (FDA) when used within specified limits. This status has facilitated its widespread use in food and fragrance applications.

The future prospects for 2-Sec-Butyl-3-methoxypyrazine are promising. Ongoing research aims to further refine its synthesis methods and explore new applications beyond flavor and fragrance chemistry. For example, there is growing interest in the potential use of pyrazines as bioactive compounds with antimicrobial or antioxidant properties. These studies could open up new avenues for the application of 2-Sec-Butyl-3-methoxypyrazine in pharmaceuticals or functional foods.

In conclusion, 2-Sec-Butyl-3-methoxypyrazine (CAS No. 24168-70-5) is a versatile compound with significant applications in flavor chemistry, fragrance development, and potentially other areas such as pharmaceuticals. Its unique chemical structure and sensory properties make it an invaluable component in the creation of complex flavor profiles and long-lasting fragrances. As research continues to advance our understanding of this compound, its importance in various industries is likely to grow.